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Compound of Interest

Compound Name: 2-Bromo-4-methyl-5-nitrophenol

Cat. No.: B1282645 Get Quote

Disclaimer: Limited specific material safety data is publicly available for 2-Bromo-4-methyl-5-
nitrophenol. This guide compiles the available information and supplements it with data from

structurally related compounds to provide a comprehensive overview for researchers. All users

should conduct their own risk assessments and exercise extreme caution.

This technical guide provides an in-depth overview of the material safety data sheet (MSDS) for

2-Bromo-4-methyl-5-nitrophenol, tailored for researchers, scientists, and professionals in

drug development. Due to the limited availability of specific data for this compound, information

has been supplemented with data from structurally similar nitrophenols.

Compound Identification and Physicochemical
Properties
2-Bromo-4-methyl-5-nitrophenol is an organic compound with the molecular formula

C₇H₆BrNO₃.[1] It is characterized by a phenolic ring substituted with a bromine atom, a methyl

group, and a nitro group.[1]

Table 1: Compound Identifiers for 2-Bromo-4-methyl-5-nitrophenol
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Identifier Value

CAS Number 103448-24-4

IUPAC Name 2-bromo-4-methyl-5-nitrophenol[1]

Molecular Formula C₇H₆BrNO₃[1]

Molecular Weight 232.03 g/mol [1]

InChI
InChI=1S/C7H6BrNO3/c1-4-2-5(8)7(10)3-

6(4)9(11)12/h2-3,10H,1H3[1]

InChI Key UNDCYNWWVCTFES-UHFFFAOYSA-N[1]

SMILES
CC1=CC(=C(C=C1--INVALID-LINK--

[O-])O)Br[1]

Table 2: Physical and Chemical Properties of 2-Bromo-4-methyl-5-nitrophenol and a Related

Isomer
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Property
2-Bromo-4-methyl-5-
nitrophenol

2-Bromo-5-methyl-4-
nitrophenol (Isomer)

Appearance White crystalline solid[2] Not Specified

Melting Point Not Available Not Available

Boiling Point Not Available Not Available

Density Not Available Not Available

XLogP3 Not Available 2.5[3]

Hydrogen Bond Donor Count Not Available 1[3]

Hydrogen Bond Acceptor

Count
Not Available 3[3]

Rotatable Bond Count Not Available 1[3]

Exact Mass Not Available 230.95311 Da[3]

Monoisotopic Mass Not Available 230.95311 Da[3]

Topological Polar Surface Area Not Available 66.1 Å²[3]

Heavy Atom Count Not Available 12[3]

Hazard Identification and Safety Precautions
Due to the presence of a nitro group and a bromine atom, 2-Bromo-4-methyl-5-nitrophenol is
likely to be toxic and an irritant.[1] Nitrophenols, as a class, can cause irritation, eye damage,

and systemic poisoning upon ingestion or inhalation.[1] The nitro group may also make the

compound relatively unstable under certain conditions, potentially leading to exothermic

reactions.[1]

For the related compound, 2-Bromo-4-methyl-5-nitroaniline, it is stated to be harmful by

inhalation, in contact with skin, and if swallowed.[4]

Table 3: GHS Hazard Classification for Related Nitrophenol Compounds
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Hazard Class Hazard Category Compound

Acute toxicity, oral Category 4 2-Bromo-4-nitrophenol[5]

Hazardous to the aquatic

environment, acute hazard
Category 1 2-Bromo-4-nitrophenol[5]

Skin Corrosion/Irritation Category 2 2-Methyl-5-nitrophenol[6]

Serious Eye Damage/Eye

Irritation
Category 2 2-Methyl-5-nitrophenol[6]

Specific target organ toxicity

(single exposure)

Category 3 (Respiratory

system)
2-Methyl-5-nitrophenol[6]

Acute dermal toxicity Category 3 2-Methyl-5-nitrophenol[6]

Acute Inhalation Toxicity -

Dusts and Mists
Category 4 2-Methyl-5-nitrophenol[6]

Recommended Safety Precautions:

Engineering Controls: Use only in a chemical fume hood.[4] Ensure adequate ventilation.[7]

Eyewash stations and safety showers should be close to the workstation.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles or glasses.[4]

Skin Protection: Wear laboratory clothing and chemical-resistant gloves.[4] Gloves must

be inspected prior to use.[7]

Respiratory Protection: If dust is generated, a respirator may be required.[7]

Handling: Avoid contact with skin and eyes.[7] Avoid the formation of dust and aerosols.[7]

Wash thoroughly after handling.[4] Do not eat, drink, or smoke when using this product.[8]

Storage: Store in a cool, dry, and well-ventilated place.[7][8] Keep containers tightly closed.

[7]
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Toxicological Information
Specific toxicological data for 2-Bromo-4-methyl-5-nitrophenol is not available. The

information below for a related compound is provided for guidance.

Table 4: Toxicological Data for 2-Methyl-5-nitrophenol

Test Result Species

Acute Oral Toxicity Category 4 Data not specified

Acute Dermal Toxicity Category 3 Data not specified

Acute Inhalation Toxicity

(Dusts/Mists)
Category 4 Data not specified

Skin Corrosion/Irritation Category 2 Data not specified

Serious Eye Damage/Irritation Category 2 Data not specified

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)
Data not specified

Experimental Protocols and Handling
No specific, peer-reviewed experimental protocols for the synthesis or biological application of

2-Bromo-4-methyl-5-nitrophenol were identified. A general synthesis route for the related

isomer, 2-Bromo-5-methyl-4-nitrophenol, involves the reaction of 1-Bromo-2-fluoro-4-methyl-5-

nitrobenzene with sodium hydroxide in dimethyl sulfoxide.[9] Researchers should develop their

own detailed protocols with rigorous safety assessments.

Below is a generalized workflow for handling potentially hazardous chemical compounds in a

research setting.
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Preparation Phase

Execution Phase

Post-Execution Phase

Review MSDS and Literature

Risk Assessment

Select Appropriate PPE

Prepare Fume Hood and Equipment

Weigh Compound in Ventilated Area

Proceed to Experiment

Perform Experiment in Fume Hood

Monitor Reaction

Quench Reaction and Work-up

Reaction Complete

Proper Waste Disposal

Decontaminate Workspace and PPE

Document Experiment

Click to download full resolution via product page

Caption: Generalized workflow for handling hazardous research chemicals.

Reactivity and Biological Activity
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Reactivity Profile:

Based on its functional groups, 2-Bromo-4-methyl-5-nitrophenol is expected to undergo

several types of chemical reactions:

Nucleophilic Substitution: The bromine atom can be displaced by various nucleophiles.[1]

Reduction: The nitro group can be reduced to an amino group, which would significantly alter

the compound's biological properties.[1]

Esterification: The phenolic hydroxyl group can react with carboxylic acids to form esters.[1]

Potential Biological Activity:

While specific studies on 2-Bromo-4-methyl-5-nitrophenol are lacking, compounds with

similar structures have shown potential biological activities:

Antimicrobial and Antifungal Properties: Related bromophenol derivatives have been

investigated for their activity against various pathogens.[1]

Cytotoxic Effects: The presence of a nitro group is often associated with cytotoxicity in

cancer cell lines, suggesting potential applications in oncology research.[1]

In conclusion, 2-Bromo-4-methyl-5-nitrophenol is a research chemical with limited publicly

available safety and toxicological data. Researchers should handle this compound with the

utmost care, employing stringent safety protocols appropriate for potentially toxic and irritant

substances. Further investigation is required to fully characterize its physicochemical

properties, reactivity, and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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